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Compound of Interest

Compound Name: 13-Bromo-1-tridecanol

Cat. No.: B047752

Application Notes and Protocols for 13-Bromo-1-
tridecanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 13-Bromo-1-
tridecanol (CAS No. 116754-58-6). Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Property Value

Chemical Name 13-Bromo-1-tridecanol
CAS Number 116754-58-6
Molecular Formula Ci3H27BrO[1]
Molecular Weight 279.26 g/mol [1]
Physical Form Solid

Storage Temperature 2-8°C

Hazard Identification and Safety Data

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b047752?utm_src=pdf-interest
https://www.benchchem.com/product/b047752?utm_src=pdf-body
https://www.benchchem.com/product/b047752?utm_src=pdf-body
https://www.acmec.com.cn/cas/116754-58-6/
https://www.acmec.com.cn/cas/116754-58-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

13-Bromo-1-tridecanol is classified as a hazardous substance. The primary hazards are:
o Skin Irritation: Causes skin irritation.[2]

o Eye Irritation: Causes serious eye irritation.[2]

o Respiratory Irritation: May cause respiratory irritation.[2]

Quantitative Toxicity Data:

Specific quantitative toxicity data, such as LD50 values and Permissible Exposure Limits
(PELSs), for 13-Bromo-1-tridecanol are not readily available in public databases.[3] In the
absence of this data, it is imperative to handle this chemical with a high degree of caution and
to minimize all potential exposures.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 13-Bromo-1-tridecanol:

PPE Category Specification

) Chemical-resistant gloves (e.qg., Nitrile rubber).
Hand Protection ) )
Inspect gloves for integrity before each use.

) Safety glasses with side-shields or chemical
Eye Protection
safety goggles.

) ] A standard laboratory coat. Ensure it is fully
Skin and Body Protection
buttoned.

) ) Use in a well-ventilated area, preferably within a
Respiratory Protection _
chemical fume hood.

Safe Handling Protocols

4.1. General Handling

e Work Area: All handling of 13-Bromo-1-tridecanol should be conducted in a well-ventilated
laboratory, preferably inside a certified chemical fume hood.
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+ Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing. Do not breathe dust
or vapors.

¢ Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.

* Weighing: If weighing the solid, do so in a manner that minimizes dust generation. A
weighing boat or enclosed balance is recommended.

4.2. Experimental Workflow Diagram

Experimental Workflow for Handling 13-Bromo-1-tridecanol
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Caption: A logical workflow for experiments involving 13-Bromo-1-tridecanol.
Storage Procedures
5.1. Storage Conditions
o Container: Store in the original, tightly sealed container.

o Temperature: Maintain the storage temperature between 2°C and 8°C in a designated
refrigerator or cold room.

e Location: Store in a dry, well-ventilated area away from incompatible materials.

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

5.2. Incompatibility

While specific incompatibility data for 13-Bromo-1-tridecanol is limited, based on its chemical
structure (an alkyl bromide and a primary alcohol), it should be stored separately from:

o Strong Oxidizing Agents: May react exothermically.
e Strong Bases: Can lead to dehydrohalogenation.

* Reactive Metals: (e.g., sodium, potassium, magnesium) can react with the alkyl bromide.

Emergency Procedures

6.1. First Aid Measures
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Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[4][5]

Remove contaminated clothing. Immediately
) wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[4][5]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.

6.2. Spill Response

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,
sand, vermiculite).

Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable decontaminating agent, followed by soap
and water.

Report: Report all spills to the appropriate environmental health and safety personnel.
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6.3. Emergency Response Workflow Diagram

Emergency Response Workflow
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Caption: Workflow for responding to personnel exposure or a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling and storage procedures for 13-Bromo-1-
tridecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047752#safe-handling-and-storage-procedures-for-
13-bromo-1-tridecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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